Cas no 33803-42-8 (Gnaphaliin)

• Product Name: Gnaphaliin
• CAS No: 33803-42-8
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 318423
• PubChem ID: 9972910
• Update Time: 2025-04-19

Gnaphaliin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3,8-dimethoxy-2-phenyl-
• 3-O-Methyl-8-methoxygalangin
• 5,7-Dihydroxy-3,8-dimethoxyflavone
• Flavone,5,7-dihydroxy-3,8-dimethoxy- (8CI)
• Gnaphaliin
• Gnaphaliin A
• 33803-42-8
• 5,7-dihydroxy-3,8-dimethoxy-2-phenylchromen-4-one
• SCHEMBL19267483
• 5,7-Dihydroxy-3,8-dimethoxy-2-phenyl-4H-1-benzopyran-4-one
• DTXSID201318317
• BRD-K86620082-001-01-6
• FT-0700664
• 5,7-dihydroxy-3,8-dimethoxy-2-phenyl-4H-chromen-4-one
• CHEMBL560724
• CHEBI:168044
• LMPK12113093
• AKOS040735052
• MEGxp0_000457
• Flavone + 2O + 2MeO
• ACon1_000796
• Gnaphaliin_A

• Inchi： 1S/C17H14O6/c1-21-15-11(19)8-10(18)12-13(20)17(22-2)14(23-16(12)15)9-6-4-3-5-7-9/h3-8,18-19H,1-2H3
• InChI Key： OWQLBLNRUZULFV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C(=CC(=C(C1=2)OC)O)O)=O)OC

Computed Properties

• Exact Mass: 314.07902
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Melting Point: 174-175°C
• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids